![molecular formula C20H24N2O2 B258965 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine](/img/structure/B258965.png)
1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine
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Overview
Description
1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine, also known as MMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMPP is a piperazine derivative that has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine is not fully understood, but it is believed to act as a dopamine receptor agonist. This means that it binds to dopamine receptors in the brain and activates them, leading to an increase in dopamine activity. Dopamine is a neurotransmitter that plays a key role in regulating mood, motivation, and reward, making this compound a valuable tool for studying these processes.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to increased motivation and reward-seeking behavior. This compound has also been found to have anxiolytic effects, reducing anxiety and stress levels in animal models. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine in lab experiments include its well-defined mechanism of action, high purity, and reliable synthesis method. However, there are also limitations to its use. This compound is a relatively new compound, and its long-term effects on the brain and body are not fully understood. Additionally, the high cost of synthesis and limited availability of this compound may limit its use in some research applications.
Future Directions
There are several future directions for research involving 1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine. One area of interest is in the development of new drugs for the treatment of addiction and other psychiatric disorders. This compound has been shown to have potential as a treatment for addiction, and further research in this area could lead to the development of new and more effective treatments. Additionally, this compound could be used as a tool for studying the molecular mechanisms underlying addiction and other psychiatric disorders. Finally, research into the long-term effects of this compound on the brain and body could provide valuable insights into the safety and efficacy of this compound for use in scientific research.
Synthesis Methods
1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine can be synthesized through a multi-step process that involves the reaction of 4-methylbenzyl chloride with piperazine in the presence of a base. The resulting intermediate is then reacted with 4-methoxybenzoyl chloride to yield the final product, this compound. This synthesis method has been optimized to produce high yields of pure this compound, making it a reliable source for research applications.
Scientific Research Applications
1-{[4-(Methyloxy)phenyl]carbonyl}-4-[(4-methylphenyl)methyl]piperazine has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. This compound has been used in studies related to neuroscience, pharmacology, and drug discovery.
properties
Molecular Formula |
C20H24N2O2 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
(4-methoxyphenyl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone |
InChI |
InChI=1S/C20H24N2O2/c1-16-3-5-17(6-4-16)15-21-11-13-22(14-12-21)20(23)18-7-9-19(24-2)10-8-18/h3-10H,11-15H2,1-2H3 |
InChI Key |
HOLVMUKXTWFNRK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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